Cas no 166442-38-2 (5-Bromoacetamidotetramethyl Rhodamine)

5-Bromoacetamidotetramethyl Rhodamine is a brominated derivative of tetramethylrhodamine, commonly used as a fluorescent labeling reagent in biochemical and cellular imaging applications. Its key advantages include high photostability and bright fluorescence emission in the red-orange spectrum (~560–590 nm), making it suitable for long-term tracking studies. The bromoacetamide group enables selective conjugation to thiol-containing biomolecules, such as cysteine residues in proteins, facilitating site-specific labeling. This compound is particularly valuable in fluorescence microscopy, flow cytometry, and protein interaction studies due to its excellent quantum yield and compatibility with common excitation sources. Its stability under physiological conditions further enhances its utility in live-cell imaging applications.
5-Bromoacetamidotetramethyl Rhodamine structure
166442-38-2 structure
Product Name:5-Bromoacetamidotetramethyl Rhodamine
CAS No:166442-38-2
MF:C26H24BrN3O4
MW:522.390465736389
CID:904948
PubChem ID:5010307
Update Time:2025-05-23

5-Bromoacetamidotetramethyl Rhodamine Chemical and Physical Properties

Names and Identifiers

    • 5-[Bromoacetamido]tetramethylrhodamine
    • N-[3',6'-Bis(diMethylaMino)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl]-2-broMoacetaMide
    • AC1NMHYJ
    • CTK8E6745
    • FT-0663618
    • 5-[Bromoacetamido]tetramethyl Rhodamine
    • N-(3',6'-Bis(dimethylamino)-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)-2-bromoacetamide
    • 166442-38-2
    • Acetamide, N-[3',6'-bis(dimethylamino)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl]-2-bromo-
    • J-010283
    • N-[3',6'-bis(dimethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl]-2-bromoacetamide
    • AKOS025294677
    • DTXSID40407493
    • 5-Bromoacetamidotetramethyl Rhodamine
    • Inchi: 1S/C26H24BrN3O4/c1-29(2)16-6-9-20-22(12-16)33-23-13-17(30(3)4)7-10-21(23)26(20)19-8-5-15(28-24(31)14-27)11-18(19)25(32)34-26/h5-13H,14H2,1-4H3,(H,28,31)
    • InChI Key: ZUOXEKVATBJGPS-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)N(C)C)N(C)C)=O

Computed Properties

  • Exact Mass: 521.09502g/mol
  • Monoisotopic Mass: 521.09502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 748.4±60.0 °C at 760 mmHg
  • Flash Point: 406.4±32.9 °C
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

5-Bromoacetamidotetramethyl Rhodamine Security Information

5-Bromoacetamidotetramethyl Rhodamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B679050-1mg
5-[Bromoacetamido]tetramethyl Rhodamine
166442-38-2
1mg
$ 155.00 2023-04-18
TRC
B679050-2mg
5-[Bromoacetamido]tetramethyl Rhodamine
166442-38-2
2mg
$ 282.00 2023-04-18
TRC
B679050-5mg
5-[Bromoacetamido]tetramethyl Rhodamine
166442-38-2
5mg
$ 661.00 2023-04-18
TRC
B679050-10mg
5-[Bromoacetamido]tetramethyl Rhodamine
166442-38-2
10mg
$ 1206.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-210254-1 mg
5-[Bromoacetamido]tetramethylrhodamine,
166442-38-2
1mg
¥2,256.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210254-1mg
5-[Bromoacetamido]tetramethylrhodamine,
166442-38-2
1mg
¥2256.00 2023-09-05

Additional information on 5-Bromoacetamidotetramethyl Rhodamine

5-Bromoacetamidotetramethyl Rhodamine: A Comprehensive Overview

5-Bromoacetamidotetramethyl Rhodamine, identified by the CAS registry number 166442-38-2, is a fluorescent compound that has garnered significant attention in the fields of biochemistry, molecular biology, and material science. This compound is a derivative of rhodamine, a well-known class of fluorophores, and its unique structure endows it with exceptional photophysical properties. The introduction of the bromoacetamido group at the fifth position of the rhodamine skeleton significantly enhances its fluorescence quantum yield and stability, making it an ideal candidate for various applications.

The synthesis of 5-Bromoacetamidotetramethyl Rhodamine involves a multi-step process that includes nucleophilic substitution and acetylation reactions. Recent advancements in synthetic chemistry have enabled the large-scale production of this compound with high purity, ensuring its reliability for research and industrial purposes. The compound's chemical structure is characterized by a rigid tetramethyl substituent, which not only improves its solubility in organic solvents but also enhances its resistance to photobleaching.

In terms of applications, 5-Bromoacetamidotetramethyl Rhodamine has been widely utilized as a fluorescent probe in biological imaging. Its ability to emit bright fluorescence under both UV and visible light excitation makes it suitable for tracking cellular processes such as protein localization, DNA/RNA interactions, and drug delivery systems. Recent studies have demonstrated its potential in real-time monitoring of intracellular pH changes, which is crucial for understanding cellular signaling pathways.

Beyond biological applications, this compound has found niche uses in material science. For instance, it has been incorporated into polymer matrices to develop fluorescent sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds. The high sensitivity and selectivity of these sensors are attributed to the unique electronic properties of 5-Bromoacetamidotetramethyl Rhodamine.

Recent research has also explored the use of 5-Bromoacetamidotetramethyl Rhodamine in nanotechnology. By conjugating this compound with nanoparticles, scientists have developed novel platforms for targeted drug delivery and cancer therapy. The fluorescence properties of the compound allow for real-time tracking of nanoparticle distribution within the body, enhancing the precision and efficiency of therapeutic interventions.

In conclusion, 5-Bromoacetamidotetramethyl Rhodamine, with its CAS number 166442-38-2, represents a versatile tool in modern scientific research. Its unique chemical structure, combined with advanced synthetic methods and innovative application strategies, continues to expand its utility across diverse disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing our understanding of complex biological systems and developing cutting-edge materials for environmental monitoring and medical diagnostics.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.